molecular formula C18H17ClN2O3 B1651697 4-[(6-Methoxy-2-methylquinolin-1-ium-4-yl)amino]benzoic acid;chloride CAS No. 132886-83-0

4-[(6-Methoxy-2-methylquinolin-1-ium-4-yl)amino]benzoic acid;chloride

Cat. No. B1651697
CAS RN: 132886-83-0
M. Wt: 344.8
InChI Key: JSWYMUSZHRTPHK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[(6-Methoxy-2-methylquinolin-1-ium-4-yl)amino]benzoic acid;chloride is a useful research compound. Its molecular formula is C18H17ClN2O3 and its molecular weight is 344.8. The purity is usually 95%.
BenchChem offers high-quality 4-[(6-Methoxy-2-methylquinolin-1-ium-4-yl)amino]benzoic acid;chloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[(6-Methoxy-2-methylquinolin-1-ium-4-yl)amino]benzoic acid;chloride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

132886-83-0

Product Name

4-[(6-Methoxy-2-methylquinolin-1-ium-4-yl)amino]benzoic acid;chloride

Molecular Formula

C18H17ClN2O3

Molecular Weight

344.8

IUPAC Name

4-[(6-methoxy-2-methylquinolin-1-ium-4-yl)amino]benzoic acid;chloride

InChI

InChI=1S/C18H16N2O3.ClH/c1-11-9-17(15-10-14(23-2)7-8-16(15)19-11)20-13-5-3-12(4-6-13)18(21)22;/h3-10H,1-2H3,(H,19,20)(H,21,22);1H

InChI Key

JSWYMUSZHRTPHK-UHFFFAOYSA-N

SMILES

CC1=CC(=C2C=C(C=CC2=[NH+]1)OC)NC3=CC=C(C=C3)C(=O)O.[Cl-]

Canonical SMILES

CC1=CC(=C2C=C(C=CC2=[NH+]1)OC)NC3=CC=C(C=C3)C(=O)O.[Cl-]

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.